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Compound of Interest

Compound Name: N-Boc-N-bis(PEG4-acid)

Cat. No.: B8106099 Get Quote

Essential Safety and Handling Guide for N-Boc-N-
bis(PEG4-acid)
This guide provides crucial safety and logistical information for the handling and disposal of N-
Boc-N-bis(PEG4-acid), tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for N-Boc-N-bis(PEG4-acid) is presented below.
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Property Value Citations

CAS Number 2093152-88-4 [1][2]

Molecular Formula C₂₇H₅₁NO₁₄ [1][2]

Molecular Weight 613.70 g/mol [1][2]

Purity Typically ≥97% [3]

Storage Conditions
Long-term: -20°C; Short-term

(days to weeks): 0-4°C
[1][2]

Solubility
Soluble in Water, DMSO,

DCM, DMF
[1]

Appearance Typically a solid or powder

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

[2]

Hazard Identification and Personal Protective Equipment
(PPE)
While specific hazard data for N-Boc-N-bis(PEG4-acid) is not fully detailed in publicly

available sources, it is prudent to treat it as a potentially hazardous chemical, particularly in its

powdered form. Inhalation of fine dusts should be avoided.[4]

The recommended Personal Protective Equipment (PPE) for handling N-Boc-N-bis(PEG4-
acid) includes:

Eye Protection: Chemical safety goggles or a full-face shield should be worn to protect

against splashes and dust.[5][6][7]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to

prevent skin contact. Gloves should be inspected before use and disposed of properly after

handling the compound.[5][7]
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Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin

and clothing from spills.[5] For larger quantities or when there is a significant risk of

exposure, chemical-resistant coveralls may be necessary.[5]

Respiratory Protection: When handling the solid compound, especially if dust may be

generated, a respirator is recommended to prevent inhalation.[4][7] Work should be

conducted in a well-ventilated area or a fume hood.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Unpacking:

Upon receipt, inspect the packaging for any signs of damage.

Wear appropriate PPE (gloves, lab coat, and eye protection) before opening the package.

Open the package in a designated area, preferably within a fume hood to minimize exposure

to any fine particles.

2. Storage:

Store the compound in a tightly sealed container in a cool, dry, and dark place.[2]

For long-term storage, maintain a temperature of -20°C.[1][2]

For short-term storage, a temperature of 0-4°C is acceptable.[2]

Ensure the storage area is well-ventilated and away from incompatible materials.

3. Preparation for Use (Weighing and Dissolving):

All handling of the solid compound should be performed in a chemical fume hood to control

potential dust.

Use appropriate tools (e.g., spatula, weigh paper) to handle the solid.
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When preparing solutions, add the solid to the solvent slowly to avoid splashing. The

compound is soluble in water, DMSO, DCM, and DMF.[1]

Cap the container securely after use and return it to the appropriate storage conditions.

4. Spill Management:

In case of a spill, evacuate the immediate area if necessary.

With appropriate PPE, cover the spill with an inert absorbent material.

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area thoroughly.

Disposal Plan
Proper disposal of N-Boc-N-bis(PEG4-acid) and associated waste is critical to ensure

environmental and personnel safety.

1. Waste Segregation:

Designate a specific, clearly labeled waste container for N-Boc-N-bis(PEG4-acid) and any

contaminated materials (e.g., gloves, weigh paper, pipette tips).[8]

Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

2. Disposal of Unused Compound:

Unused or waste N-Boc-N-bis(PEG4-acid) should be disposed of as chemical waste.

While polyethylene glycol (PEG) compounds are generally biodegradable, it is important to

avoid releasing them into wastewater systems.[9]

The compound should be disposed of through a licensed chemical waste disposal

contractor.[8][9]

3. Disposal of Contaminated Materials:
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All disposable items that have come into contact with the compound (gloves, weigh boats,

etc.) should be placed in the designated chemical waste container.

Empty containers should be rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. After thorough rinsing, the container can be disposed of as regular solid

waste after defacing the label.[8]

4. Final Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure area until it is

collected by a licensed chemical waste disposal service.[8]

Always adhere to your institution's specific environmental health and safety (EHS) guidelines

for chemical waste disposal.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of N-Boc-N-bis(PEG4-
acid) from receipt to disposal.
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Caption: Workflow for safe handling of N-Boc-N-bis(PEG4-acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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